N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C18H23N3OS/c1-13-8-10-21(11-9-13)12-16(22)19-18-20-17(14(2)23-18)15-6-4-3-5-7-15/h3-7,13H,8-12H2,1-2H3,(H,19,20,22)
• InChI Key: RMQSEFBGTCFASY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=NC(=C(S2)C)C3=CC=CC=C3
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide, also known as MPAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide has been studied extensively for its potential applications in various fields of research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. In pharmacology, this compound has been shown to exhibit significant analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. In neuroscience, this compound has been studied for its effects on the central nervous system, particularly its ability to modulate the activity of certain neurotransmitters.

Mechanism of Action

The exact mechanism of action of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide is not yet fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters, including dopamine, serotonin, and norepinephrine. This compound has been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels of these chemicals in the brain. This, in turn, is believed to contribute to the compound's analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to exhibit significant analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. Additionally, this compound has been shown to have anxiolytic effects, reducing anxiety in animal models. This compound has also been shown to have anticonvulsant properties, making it a potential candidate for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide for lab experiments is its ability to modulate the activity of certain neurotransmitters, making it a useful tool for studying the central nervous system. Additionally, this compound has been shown to have significant analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide. One potential direction is the development of new drugs based on the compound's structure and mechanism of action. Additionally, further studies are needed to fully understand the compound's effects on the central nervous system and its potential applications in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. Finally, additional studies are needed to fully understand the compound's toxicity and potential side effects, which can help to guide its use in future experiments.

Synthesis Methods

N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methyl-1-piperidinyl)acetamide can be synthesized using a variety of methods, including the reaction of 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide with 4-methylpiperidine in the presence of a base, such as potassium carbonate. The resulting product is then purified using column chromatography to obtain pure this compound.